Cas no 161104-81-0 (1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]-)
161104-81-0 structure
Product Name:1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]-
CAS No:161104-81-0
MF:C37H38N4O3
MW:586.722629070282
CID:193893
Update Time:2024-01-25
1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]-
- 1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl
- 1H-Indole-3-carboxamide,N-[2-[[[2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]-,[1S-[1a,2a(R*)]]-
- MEN 10918
- 1H-Indole-3-carboxamide, N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]-
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- Inchi: 1S/C37H38N4O3/c1-41(24-25-12-3-2-4-13-25)37(44)34(22-27-16-11-15-26-14-5-6-17-28(26)27)40-35(42)30-19-8-10-21-33(30)39-36(43)31-23-38-32-20-9-7-18-29(31)32/h2-7,9,11-18,20,23,30,33-34,38H,8,10,19,21-22,24H2,1H3,(H,39,43)(H,40,42)/t30-,33+,34+/m1/s1
- InChI Key: RQIORVKEZLFXFM-RDKKHIPBSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(N[C@H]2CCCC[C@H]2C(N[C@@H](CC2=C3C(C=CC=C3)=CC=C2)C(N(C)CC2=CC=CC=C2)=O)=O)=O)=C1
Computed Properties
- Exact Mass: 586.29464
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 924.5±65.0 °C(Predicted)
- PSA: 94.3
- pka: 13.81±0.40(Predicted)
1H-Indole-3-carboxamide,N-[(1S,2R)-2-[[[(1S)-2-[methyl(phenylmethyl)amino]-1-(1-naphthalenylmethyl)-2-oxoethyl]amino]carbonyl]cyclohexyl]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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